Cas no 1536399-75-3 (4-methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1536399-75-3
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• MDL: MFCD23427458
• CID: 5219681
• PubChem ID: 80465076
• Update Time: 2025-11-02

4-methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 4-methyl-2-(1-methylcyclopropyl)-
• 4-methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid

• MDL： MFCD23427458
• Inchi： 1S/C9H11NO2S/c1-5-6(7(11)12)13-8(10-5)9(2)3-4-9/h3-4H2,1-2H3,(H,11,12)
• InChI Key： QJANGNNNFYRFQO-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N=C1C1(C)CC1

Computed Properties

• Exact Mass: 197.051
• Monoisotopic Mass: 197.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2

Additional information on 4-methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid

Comprehensive Guide to 4-methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1536399-75-3)

4-methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1536399-75-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, which combines a methylcyclopropyl group with a carboxylic acid functional group. Its CAS number 1536399-75-3 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications.

The compound's molecular formula is C₉H₁₁NO₂S, with a molecular weight of 197.25 g/mol. Its structure features a 1,3-thiazole ring, a five-membered heterocycle containing sulfur and nitrogen, which is known for its versatility in medicinal chemistry. The presence of the methylcyclopropyl moiety enhances the compound's stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers often explore thiazole-5-carboxylic acid derivatives for their potential biological activities, including antimicrobial and anti-inflammatory properties.

In recent years, 4-methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid has been investigated for its role in the synthesis of novel small molecule therapeutics. Its structural features align with current trends in fragment-based drug design, where researchers aim to develop targeted therapies with minimal side effects. The compound's carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, and other functionalized analogs. This flexibility makes it a popular choice for high-throughput screening in pharmaceutical labs.

Beyond pharmaceuticals, CAS 1536399-75-3 has potential applications in agrochemical development. Thiazole derivatives are known to exhibit herbicidal and fungicidal activities, and this compound's unique substitution pattern could lead to new crop protection agents. With the growing demand for sustainable agriculture, researchers are keen to explore eco-friendly chemical solutions derived from such specialized intermediates.

The synthesis of 4-methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reflecting the industry's shift toward greener and more efficient manufacturing processes. Analytical characterization of this compound is performed using HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and confirm structural integrity.

From a commercial perspective, 1536399-75-3 is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its market demand correlates with the broader interest in heterocyclic building blocks for drug discovery. Pricing and availability may vary based on purity grades (typically 95%-98%) and batch sizes, with custom synthesis options for bulk quantities.

Safety considerations for handling 4-methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety goggles is recommended. Material Safety Data Sheets (MSDS) provide detailed handling instructions for this thiazole carboxylic acid derivative.

Future research directions for CAS No. 1536399-75-3 may explore its potential in bioconjugation chemistry or as a ligand in catalytic systems. The compound's structural features make it interesting for metal-organic framework (MOF) development and other advanced materials applications. As the pharmaceutical industry continues to prioritize structure-activity relationship studies, this thiazole derivative will likely remain relevant in medicinal chemistry pipelines.

For researchers seeking alternatives or similar compounds, other thiazole-5-carboxylic acid derivatives with varied substituents may offer comparable functionality. The scientific literature contains numerous examples of structurally related compounds that share the core 1,3-thiazole scaffold while exhibiting different pharmacological profiles.

In conclusion, 4-methyl-2-(1-methylcyclopropyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1536399-75-3) represents an important building block in modern chemical research. Its balanced properties of stability, reactivity, and potential bioactivity make it valuable for multiple applications across the chemical sciences. As research into heterocyclic compounds continues to advance, this particular thiazole derivative will likely contribute to innovations in both pharmaceutical and material science fields.